Cas no 63818-34-8 (1-(Benzylsulfanyl)-2-tert-butylbenzene)

• Product Name: 1-(Benzylsulfanyl)-2-tert-butylbenzene
• CAS No: 63818-34-8
• MF: C₁₇H₂₀S
• MW: 256.405703544617
• CID: 2791583
• PubChem ID: 71372127
• Update Time: 2025-04-21

1-(Benzylsulfanyl)-2-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID20795022
• 1-(Benzylsulfanyl)-2-tert-butylbenzene
• 63818-34-8

• Inchi： 1S/C17H20S/c1-17(2,3)15-11-7-8-12-16(15)18-13-14-9-5-4-6-10-14/h4-12H,13H2,1-3H3
• InChI Key： ZFDOWSLPKUMZAM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 256.12857181Da
• Monoisotopic Mass: 256.12857181Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3Ų